Cas no 140938-52-9 (2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)-)

2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)- structure
140938-52-9 structure
Product Name:2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)-
CAS No:140938-52-9
MF:C13H12F3N3O2S
MW:331.313491821289
CID:1308662
Update Time:2024-08-04

2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)-
    • Inchi: 1S/C13H12F3N3O2S/c1-2-22(20,21)11-8-10(13(14,15)16)18-12(19-11)17-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,18,19)
    • InChI Key: UHYPZZPGBJENJM-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=CC=C2)=NC(C(F)(F)F)=CC(S(CC)(=O)=O)=N1

Computed Properties

  • Exact Mass: 331.06036

Experimental Properties

  • Density: 1.417±0.06 g/cm3(Predicted)
  • Boiling Point: 504.8±60.0 °C(Predicted)
  • PSA: 71.95
  • pka: -0.65±0.38(Predicted)
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